Cas no 1105193-21-2 (4-Methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid)

• Product Name: 4-Methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid
• CAS No: 1105193-21-2
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• MDL: MFCD16652654
• CID: 4770742
• PubChem ID: 33675988
• Update Time: 2023-08-16

4-Methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid
• 4-Methoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylic acid
• 4-Methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylic acid

• MDL： MFCD16652654
• Inchi： 1S/C13H12N2O4/c1-8-3-5-9(6-4-8)15-11(16)7-10(19-2)12(14-15)13(17)18/h3-7H,1-2H3,(H,17,18)
• InChI Key： IIDRUTVIKYZFPK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(N(C2C=CC(C)=CC=2)N=C1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 448
• XLogP3: 1.5
• Topological Polar Surface Area: 79.2